Cas no 116483-01-3 (1,3-Benzenediamine, N,N-dihydroxy-4-methyl- (9CI))

1,3-Benzenediamine, N,N-dihydroxy-4-methyl- (9CI) structure
116483-01-3 structure
Product Name:1,3-Benzenediamine, N,N-dihydroxy-4-methyl- (9CI)
CAS No:116483-01-3
MF:C7H10N2O2
MW:154.166501522064
CID:131222
PubChem ID:18683478
Update Time:2025-04-19

1,3-Benzenediamine, N,N-dihydroxy-4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediamine, N,N-dihydroxy-4-methyl- (9CI)
    • 1,3-Benzenediamine,N1,N3-dihydroxy-4-methyl-
    • 1,3-Benzenediamine, N,N-dihydroxy-4-methyl- (9CI)
    • 1,3-Benzenediamine,N,N-dihydroxy-4-methyl-(9ci)
    • 116483-01-3
    • 2,4-dihydroxylaminotoluene
    • Inchi: 1S/C7H10N2O2/c1-5-2-3-6(8-10)4-7(5)9-11/h2-4,8-11H,1H3
    • InChI Key: VDLVETYZHQHQSP-UHFFFAOYSA-N
    • SMILES: ONC1C=C(C=CC=1C)NO

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 154.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 64.5Ų

Experimental Properties

  • PSA: 52.54
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